Cas no 2171385-03-6 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic acid
• CAS No: 2171385-03-6
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6344108
• PubChem ID: 165536065
• Update Time: 2025-10-19

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic acid
• EN300-1472740
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-methylpropanamido]hexanoic acid
• 2171385-03-6

• Inchi： 1S/C25H27F3N2O5/c1-3-8-15(13-21(31)32)29-22(33)24(2,25(26,27)28)30-23(34)35-14-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,15,20H,3,8,13-14H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t15-,24?/m1/s1
• InChI Key： AYVVLTDYDBYWIS-GZAIGYLVSA-N
• SMILES： FC(C(C)(C(N[C@@H](CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic Acid (CAS No. 2171385-03-6)

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171385-03-6, represents a pinnacle of molecular design, integrating multiple functional groups to enhance its potential therapeutic applications. The structure of this molecule is characterized by a chiral center, a fluorenyl methoxycarbonyl group, and a trifluoromethyl moiety, which collectively contribute to its unique chemical properties and biological activities.

The synthesis of such complex molecules is a testament to the advancements in synthetic organic chemistry. The incorporation of the fluorenyl methoxycarbonyl group not only enhances the stability of the molecule but also serves as a protecting group for the amino function, which is crucial in multi-step synthetic pathways. Additionally, the presence of the trifluoromethyl group imparts lipophilicity and metabolic stability, making it an attractive feature for drug candidates. These structural attributes have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutics that leverage advanced molecular architectures. The compound in question has been studied for its potential role in modulating various biological pathways. One of the most intriguing aspects of this molecule is its ability to interact with biological targets in a highly specific manner. This specificity is largely attributed to the precise arrangement of functional groups around the chiral center, which dictates the molecule's three-dimensional conformation and binding affinity.

The pharmacological profile of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic acid has been extensively evaluated in preclinical studies. These studies have revealed that the compound exhibits potent activity against several targets relevant to human health. For instance, preliminary data suggest that it may have inhibitory effects on enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory disorders. Furthermore, its interaction with receptors and ion channels has been explored, indicating potential applications in neuropharmacology.

The role of fluorinated compounds in drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacokinetic properties, including improved bioavailability and prolonged half-life. In the case of this compound, the trifluoromethyl group contributes to these desirable characteristics by increasing lipophilicity and reducing susceptibility to metabolic degradation. This makes it an ideal candidate for further optimization as a drug candidate.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding mode with biological targets, allowing researchers to fine-tune its structure for maximal efficacy. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which have been instrumental in elucidating the three-dimensional structure of the compound and its interactions with biological partners.

The development of novel pharmaceuticals is often hindered by challenges associated with synthetic complexity and scalability. However, recent innovations in synthetic methodologies have made it possible to produce complex molecules like (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic acid on a larger scale with greater efficiency. These advancements are crucial for translating laboratory discoveries into viable therapeutic options for patients worldwide.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing our understanding of this compound. Such partnerships facilitate the sharing of resources and expertise, accelerating the pace of discovery and development. The integration of interdisciplinary approaches—combining organic chemistry, medicinal chemistry, biochemistry, and pharmacology—has been particularly effective in uncovering new therapeutic possibilities.

The future prospects for (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidohexanoic acid are promising. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with these systems in meaningful ways. This compound stands as a shining example of how innovative chemical design can lead to breakthroughs in medicine.